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Compound of Interest

Compound Name: MEL24

Cat. No.: B12395165 Get Quote

Technical Support Center: SK-MEL-24 Cell Line
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers working with the SK-MEL-24 human melanoma cell line.

Frequently Asked Questions (FAQs)
Q1: What are the general characteristics of the SK-MEL-24 cell line?

The SK-MEL-24 cell line was established from a metastatic lymph node of a 67-year-old

Caucasian male with malignant melanoma.[1][2] These cells are adherent and exhibit a stellate

morphology.[2] Genetically, they are characterized as having wild-type BRAF and NRAS genes.

[1]

Q2: What is the expected doubling time for SK-MEL-24 cells?

There is conflicting information regarding the doubling time of SK-MEL-24 cells. Some studies

have calculated a relatively long doubling time of approximately 110.8 hours. However, a

closely related cell line, SK-MEL-2, has a reported doubling time ranging from 32 to 56 hours.

This variability highlights the importance of establishing a baseline growth rate for your specific

cell stock in your laboratory.

Q3: What are the recommended culture conditions for SK-MEL-24 cells?

Optimal growth of SK-MEL-24 cells is typically achieved using the following conditions:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12395165?utm_src=pdf-interest
https://www.mskcc.org/research-advantage/support/technology/tangible-material/human-melanoma-cell-line-sk-mel-24
https://www.atcc.org/products/htb-71
https://www.atcc.org/products/htb-71
https://www.mskcc.org/research-advantage/support/technology/tangible-material/human-melanoma-cell-line-sk-mel-24
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Source

Base Media

Eagle's Minimum Essential

Medium (EMEM) or

DMEM:F12

[2]

Serum
15% Fetal Bovine Serum

(FBS)
[2]

Supplements 2 mM L-glutamine [3]

Antibiotics

Penicillin-Streptomycin

(optional, but recommended to

prevent contamination)

[3]

Temperature 37°C [2]

CO2 Level 5% [2]

Atmosphere Humidified [3]

Troubleshooting Guide for Slow Growth
Slow growth is a common issue encountered during cell culture. This guide provides a

systematic approach to troubleshooting and resolving suboptimal proliferation of your SK-MEL-

24 cells.

Q4: My SK-MEL-24 cells are growing much slower than expected. What are the potential

causes and how can I fix it?

Several factors can contribute to the slow growth of SK-MEL-24 cells. The following

troubleshooting workflow can help you identify and address the root cause.
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Start:
Slow SK-MEL-24 Growth Observed

1. Verify Culture Conditions

2. Assess Cell Health & Viability

Conditions Correct

5. Optimize Handling Protocols

Conditions Incorrect3. Test for Contamination

Cells Healthy

Low Viability

4. Authenticate Cell Line

No Contamination

Resolution:
Normal Growth Restored

Contamination Found
(Discard & Start New Vial) Line is Authentic

Line Misidentified
(Acquire New Stock)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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